Cas no 2411255-66-6 (N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide)
N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(5-Ethoxypyridin-3-yl)methyl]-N-(3-methylbutan-2-yl)prop-2-enamide
- Z4323325664
- N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide
-
- Inchi: 1S/C16H24N2O2/c1-6-16(19)18(13(5)12(3)4)11-14-8-15(20-7-2)10-17-9-14/h6,8-10,12-13H,1,7,11H2,2-5H3
- InChI Key: UTTMPMLJJKOFFX-UHFFFAOYSA-N
- SMILES: O=C(C=C)N(CC1C=NC=C(C=1)OCC)C(C)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 318
- XLogP3: 2.8
- Topological Polar Surface Area: 42.4
N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26582837-1g |
N-[(5-ethoxypyridin-3-yl)methyl]-N-(3-methylbutan-2-yl)prop-2-enamide |
2411255-66-6 | 90% | 1g |
$0.0 | 2023-09-13 | |
| Enamine | EN300-26582837-1.0g |
N-[(5-ethoxypyridin-3-yl)methyl]-N-(3-methylbutan-2-yl)prop-2-enamide |
2411255-66-6 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide
N-(5-Ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide: A Comprehensive Overview
N-(5-Ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide, with the CAS registry number 2411255666, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyridine ring substituted with an ethoxy group at the 5-position and a propenamide group attached to the 3-position. The propenamide moiety is further substituted with a 3-methylbutanoyl group, which adds complexity to its structure and potentially enhances its pharmacokinetic properties.
The synthesis of N-(5-Ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)propenamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and possibly Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.
One of the most promising aspects of this compound is its potential as a bioactive agent. Studies have shown that N-(5-Ethoxypyridin-3-y...
2411255-66-6 (N-(5-ethoxypyridin-3-yl)methyl-N-(3-methylbutan-2-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)